Cas no 2243512-58-3 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(trifluoromethoxy)benzoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(trifluoromethoxy)benzoic acid
• CAS No: 2243512-58-3
• MF: C₂₃H₁₆F₃NO₅
• MW: 443.37205696106
• CID: 6456193
• PubChem ID: 165718639
• Update Time: 2025-05-20

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6492652
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(trifluoromethoxy)benzoic acid
• 2243512-58-3

• Inchi： 1S/C23H16F3NO5/c24-23(25,26)32-13-9-10-20(18(11-13)21(28)29)27-22(30)31-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,19H,12H2,(H,27,30)(H,28,29)
• InChI Key： VXYVBMIXXXFHPL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C(=O)O)C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 443.09805710g/mol
• Monoisotopic Mass: 443.09805710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(trifluoromethoxy)benzoic acid

Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(trifluoromethoxy)benzoic acid (CAS No. 2243512-58-3)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(trifluoromethoxy)benzoic acid (CAS No. 2243512-58-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to an amino group, and a trifluoromethoxy substituent on the benzene ring, which imparts specific chemical and biological properties.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the development of complex peptides and peptidomimetics. The trifluoromethoxy substituent, on the other hand, is known for its strong electron-withdrawing effect, which can influence the compound's solubility, stability, and reactivity. These properties make 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(trifluoromethoxy)benzoic acid a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have explored the potential applications of this compound in drug discovery and development. For instance, research published in the Journal of Medicinal Chemistry highlighted the use of Fmoc-protected amino acids in the synthesis of novel peptidic drugs with improved pharmacokinetic profiles. The trifluoromethoxy group has been shown to enhance the lipophilicity and metabolic stability of these compounds, which is crucial for their effectiveness as therapeutic agents.

In addition to its role as a synthetic intermediate, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(trifluoromethoxy)benzoic acid has been investigated for its potential as a lead compound in drug discovery. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in various disease pathways. This finding suggests that further optimization of these derivatives could lead to the development of new therapeutic agents for treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

The structural versatility of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(trifluoromethoxy)benzoic acid also makes it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial libraries generated from this compound can be screened for a wide range of biological activities, accelerating the drug discovery process. The ability to rapidly synthesize and test large numbers of structurally diverse compounds is a significant advantage in modern pharmaceutical research.

Beyond its applications in drug discovery, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(trifluoromethoxy)benzoic acid has also been explored for its potential use in materials science. The presence of the Fmoc protecting group and the trifluoromethoxy substituent can influence the physical properties of polymers and other materials derived from this compound. For example, a study published in Polymer Chemistry demonstrated that incorporating this compound into polymer backbones resulted in materials with enhanced thermal stability and mechanical strength.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(trifluoromethoxy)benzoic acid (CAS No. 2243512-58-3) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an important intermediate and lead compound for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new applications and optimize its properties for specific uses.